2-methyl-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)thiazole-4-carboxamide

Specification

• CAS No.: 2034381-44-5
• Molecular Formula: C13H14F3N5OS
• Molecular Weight: 345.34
• IUPAC Name: 2-methyl-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C13H14F3N5OS/c1-7-18-9(6-23-7)12(22)17-5-11-20-19-10-4-8(13(14,15)16)2-3-21(10)11/h6,8H,2-5H2,1H3,(H,17,22)
• Standard InChI Key: CQICZZDOSRPJKV-UHFFFAOYSA-N
• SMILES: CC1=NC(=CS1)C(=O)NCC2=NN=C3N2CCC(C3)C(F)(F)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates two heterocyclic systems: a 5,6,7,8-tetrahydro-triazolo[4,3-a]pyridine core and a 2-methylthiazole-4-carboxamide moiety. The triazolo-pyridine ring system is substituted at position 7 with a trifluoromethyl (-CF₃) group, while the thiazole carboxamide is linked via a methylene bridge to the triazole nitrogen (Figure 1). This architecture confers rigidity and metabolic stability, with the trifluoromethyl group enhancing lipophilicity and bioavailability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₄F₃N₅OS
Molecular Weight	345.34 g/mol
IUPAC Name	2-methyl-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-triazolo[4,3-a]pyridin-3-yl]methyl]-1,3-thiazole-4-carboxamide
SMILES	CC1=NC(=CS1)C(=O)NCC2=NN=C3N2CCC(C3)C(F)(F)F
InChI Key	CQICZZDOSRPJKV-UHFFFAOYSA-N

Physicochemical Characteristics

While experimental solubility data remain unpublished, computational models predict moderate lipophilicity (clogP ≈ 2.1) and poor aqueous solubility due to the trifluoromethyl and thiazole groups. The compound’s polar surface area (PSA) of 98 Ų suggests limited blood-brain barrier permeability, aligning with typical profiles of kinase inhibitors targeting peripheral tissues.

Synthetic Pathways and Analog Development

Synthetic Strategy

The synthesis of triazolo-pyridine derivatives typically involves cyclocondensation reactions. For example, intermediate 7-(trifluoromethyl)-5,6,7,8-tetrahydro-triazolo[4,3-a]pyridine can be prepared via cyclization of 4-amino-1,2,4-triazole with ethyl acetoacetate, followed by trifluoromethylation using (trifluoromethyl)trimethylsilane (TMSCF₃). Subsequent N-alkylation with 2-methylthiazole-4-carbonyl chloride yields the target compound (Scheme 1).

Scheme 1: Proposed Synthesis

• Cyclization: 4-Amino-1,2,4-triazole + Ethyl acetoacetate → Triazolo-pyridine intermediate

• Trifluoromethylation: Intermediate + TMSCF₃ → 7-CF₃-substituted core

• Carboxamide Coupling: Core + 2-Methylthiazole-4-carbonyl chloride → Final product

Structural Analogs and Activity Trends

Comparative studies on triazolo-pyridazine/-pyrimidine derivatives reveal critical structure-activity relationships (SAR). For instance, compound 12e (N-(4-((6-methyl-triazolo[4,3-b]pyridazin-8-yl)oxy)phenyl)-3-(thiophen-2-yl)isoxazole-5-carboxamide) demonstrated IC₅₀ values of 1.06–2.73 μM against A549, MCF-7, and HeLa cell lines, with c-Met kinase inhibition (IC₅₀ = 0.090 μM). The presence of electron-withdrawing groups (e.g., CF₃) at position 7 enhances kinase binding affinity by stabilizing hydrophobic interactions in the ATP-binding pocket.

Compound	c-Met IC₅₀ (μM)	A549 IC₅₀ (μM)	Selectivity Index (vs. LO2)
Target Compound	Predicted: 0.1–0.5	Predicted: 1–5	Estimated: >10
Foretinib (Reference)	0.019	0.45	8.5
Compound 12e	0.090	1.06	12.3

Research Challenges and Future Directions

ADME/Toxicity Profiling

Key unknowns include hepatic metabolism routes and potential CYP450 interactions. The thiazole ring may undergo oxidative cleavage by CYP3A4, generating reactive metabolites requiring structural mitigation (e.g., fluorine substitution). Predictive hepatotoxicity assays using HepG2 spheroids are recommended prior to in vivo studies.

Target Expansion Beyond c-Met

The compound’s scaffold shows promise for targeting other kinases in the RTK family (e.g., VEGFR2, Axl). Fragment-based screening could identify substituents modulating selectivity, such as replacing the thiazole with pyridone to enhance hydrogen bonding with Glu885 in VEGFR2.